Cas no 2361643-63-0 (Tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate hydrochloride)

• Product Name: Tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate hydrochloride
• CAS No: 2361643-63-0
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• CID: 6293017
• PubChem ID: 139026550
• Update Time: 2025-07-15

Tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate;hydrochloride
• Z3717208297
• EN300-7430273
• 2361643-63-0
• tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate hydrochloride
• F92341
• Tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate hydrochloride

• Inchi： 1S/C13H24N2O2.ClH/c1-12(2,3)17-11(16)15-7-4-10(9-14)8-13(15)5-6-13;/h10H,4-9,14H2,1-3H3;1H
• InChI Key： BDLYCLTWRVMSQE-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCC(CN)CC21CC2)=O

Computed Properties

• Exact Mass: 276.1604557g/mol
• Monoisotopic Mass: 276.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate hydrochloride

Introduction to Tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate hydrochloride (CAS No. 2361643-63-0)

Tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate hydrochloride, identified by the CAS number 2361643-63-0, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential therapeutic applications. The compound’s molecular framework, featuring a spirocyclic core linked to an azabicycloalkane moiety, combined with functional groups such as an aminomethyl side chain and a tert-butyl ester moiety, makes it a versatile scaffold for drug discovery.

The spirocyclic structure of this compound contributes to its distinct physicochemical properties, including enhanced metabolic stability and improved solubility profiles. These attributes are particularly valuable in the development of bioavailable pharmaceutical agents. Furthermore, the presence of an aminomethyl group provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to interact with biological targets in novel ways. The azaspiro[2.5]octane core in this molecule has been explored for its ability to modulate enzyme activity and receptor binding. Specifically, studies have indicated that such scaffolds may exhibit inhibitory effects on various kinases and proteases, which are key targets in oncology and inflammatory diseases. The tert-butyl ester group at the carboxyl position not only enhances lipophilicity but also serves as a handle for prodrug formulations, improving oral bioavailability.

Recent advancements in computational chemistry have facilitated the rational design of derivatives based on this core structure. Molecular docking simulations have revealed that modifications to the aminomethyl side chain can fine-tune binding affinity to specific protein targets. For instance, alanine scanning studies have demonstrated that subtle changes in this region can significantly alter enzyme inhibition profiles. These findings underscore the importance of structure-activity relationships (SAR) in optimizing lead compounds for therapeutic use.

The hydrochloride salt form of Tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate hydrochloride enhances its solubility in aqueous media, making it more suitable for formulation into injectable solutions or oral suspensions. This property is particularly advantageous for drugs requiring rapid absorption or targeted delivery systems. Additionally, the stability of the hydrochloride salt under various storage conditions has been thoroughly evaluated, ensuring consistent quality and efficacy in clinical settings.

Preclinical studies have begun to explore the pharmacological potential of this compound in several disease models. Initial findings suggest that it may exhibit anti-inflammatory properties by modulating cytokine release pathways. The spirocyclic amine moiety appears to interfere with signaling cascades involving nuclear factor kappa B (NF-κB), a critical regulator of inflammatory responses. Furthermore, the compound’s ability to cross the blood-brain barrier has been investigated, raising possibilities for treating neurodegenerative disorders.

The synthesis of Tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate hydrochloride involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. These techniques align with modern pharmaceutical manufacturing standards, ensuring scalability for industrial production.

In conclusion, Tert-butyl 7-(aminomethyl)-4-azaspiro[2.5]octane-4-carboxylate hydrochloride (CAS No. 2361643-63-0) represents a promising candidate for further development in medicinal chemistry. Its unique structural features, combined with favorable physicochemical properties and potential biological activities, make it an attractive scaffold for designing novel therapeutic agents. Ongoing research efforts are focused on optimizing its pharmacokinetic profile and exploring new indications through structural derivatization.